Cas no 951-85-9 (1-Propanone, 1,2-diphenyl-, (S)-)

• Product name: 1-Propanone, 1,2-diphenyl-, (S)-
• CAS No: 951-85-9
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 751964
• PubChem ID: 10242226

1-Propanone, 1,2-diphenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1,2-diphenyl-, (S)-
• (S)-1,2-Diphenylpropanone
• CTK3G8989
• DTXSID90437189
• 951-85-9

• Inchi： InChI=1S/C15H14O/c1-12(13-8-4-2-5-9-13)15(16)14-10-6-3-7-11-14/h2-12H,1H3/t12-/m0/s1
• InChI Key： CQLXSFDDEBUZQZ-LBPRGKRZSA-N
• SMILES： CC(C1=CC=CC=C1)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 210.104465066g/mol
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.67300